3,4'-Dichloro-4-methylbenzophenone
Overview
Description
3,4’-Dichloro-4-methylbenzophenone is a chemical compound with the molecular formula C14H10Cl2O and a molecular weight of 265.14 .
Molecular Structure Analysis
The molecular structure of 3,4’-Dichloro-4-methylbenzophenone consists of a central carbonyl group (C=O) attached to two aromatic rings. One of the rings has two chlorine atoms at the 3 and 4 positions, and the other ring has a methyl group at the 4 position .Physical And Chemical Properties Analysis
3,4’-Dichloro-4-methylbenzophenone is a white solid . Other physical and chemical properties such as melting point, boiling point, density, and refractive index were not found in the search results.Scientific Research Applications
Photoinitiator in Packaging
Benzophenone (BP) and its derivatives, such as 4-methylbenzophenone (4MBP), serve as photo-initiators commonly used to cure ink on packaging materials like carton boards. A study by Van Hoeck et al. (2010) developed a method for determining BP and 4MBP in breakfast cereals, showcasing the relevance of these compounds in food packaging safety analysis (Van Hoeck et al., 2010).
Photophysical and Photochemical Properties
The photophysical and photochemical behaviors of methylbenzophenones, including 3- and 4-methylbenzophenone (3-MeBP and 4-MeBP), have been extensively studied. Ma et al. (2013) researched these compounds, revealing insights into their behavior under different conditions, highlighting the scientific interest in their chemical properties and their potential applications in fields such as materials science and photochemistry (Ma et al., 2013).
Environmental Monitoring and Health
The presence of methylbenzophenones and related compounds like benzophenone and triclosan in environmental samples, especially in human milk, is of considerable interest due to their widespread use and potential health implications. Ye et al. (2008) developed a sensitive method to measure these compounds in human milk, underlining the importance of monitoring environmental phenols and assessing human exposure (Ye et al., 2008).
Chemical Analysis and Method Development
The development of analytical methods for the determination of benzophenone derivatives is vital for quality control in various industries. For instance, the GC-MS determination of 4-methylbenzophenone in plastic food packaging material is crucial for ensuring the safety and compliance of food packaging materials (Wang Zhen-guo, 2012).
Material Science
In material science, the polymorphic phase transition of benzophenone derivatives like 3,4-dichloro-2′,4′,6′-triethylbenzophenone has been studied to understand their structural properties and potential applications in various industries. Takahashi and Ito (2010) investigated the single-crystal-to-single-crystal phase transition of these compounds, providing valuable information for material scientists (Takahashi & Ito, 2010).
properties
IUPAC Name |
(3-chloro-4-methylphenyl)-(4-chlorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O/c1-9-2-3-11(8-13(9)16)14(17)10-4-6-12(15)7-5-10/h2-8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNVLVAUNMVUCJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)C2=CC=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901229725 |
Source
|
| Record name | (3-Chloro-4-methylphenyl)(4-chlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901229725 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4'-Dichloro-4-methylbenzophenone | |
CAS RN |
951890-86-1 |
Source
|
| Record name | (3-Chloro-4-methylphenyl)(4-chlorophenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951890-86-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3-Chloro-4-methylphenyl)(4-chlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901229725 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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